2,5-dichloro-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride

• IUPAC Name: 2,5-dichloro-N-[2-(diethylamino)ethyl]-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)thiophene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H21Cl2N3O3S2.ClH/c1-3-24(4-2)5-6-25(19(26)12-9-17(21)30-18(12)22)20-23-13-10-14-15(11-16(13)29-20)28-8-7-27-14;/h9-11H,3-8H2,1-2H3;1H
• InChI Key: TWKXBJIFVIAPFM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCCO3)C(=O)C4=C(SC(=C4)Cl)Cl.Cl
• Molecular Formula: C20H22Cl3N3O3S2
• Molecular Weight: 522.9 g/mol

Description

2,5-dichloro-N-(2-(diethylamino)ethyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H22Cl3N3O3S2 and its molecular weight is 522.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Thiophene Derivatives

Research in the synthesis and characterization of thiophene derivatives, similar to the compound , has shown advancements in methods to synthesize thiophene-based compounds with potential applications in drug development and material science. For example, studies on the synthesis of novel thiophene derivatives for anticancer activity or the development of fluorescent compounds for photophysical studies highlight the versatility of thiophene and thiazole moieties in chemical synthesis and their relevance in creating compounds with desirable biological activities or physical properties (Abdel-Motaal et al., 2020); (Padalkar et al., 2011).

Pharmacological Applications of Thiazole Derivatives

Thiazole derivatives have been explored for their pharmacological potentials, such as anti-anoxic activities, indicating their importance in developing treatments for conditions associated with oxygen deprivation in tissues. Research on compounds with thiazole and thiophene structures, similar to the query compound, have shown promising results in preclinical models, suggesting their potential as lead compounds in drug development processes (Ohkubo et al., 1995).

Antimicrobial and Photophysical Studies

Thiophene and thiazole derivatives have also been investigated for their antimicrobial properties and photophysical characteristics, demonstrating the broad applicability of these compounds in medicinal chemistry and material science. These studies reveal the compound's potential in addressing microbial resistance and developing novel materials with unique optical properties (Padalkar et al., 2014).